Cas no 5452-24-4 (4-Pentenoic acid,2-amino-5-bromo-)

• Product Name: 4-Pentenoic acid,2-amino-5-bromo-
• CAS No: 5452-24-4
• MF: C₅H₈BrNO₂
• MW: 194.026520729065
• CID: 382286
• PubChem ID: 5354884
• Update Time: 2025-04-19

4-Pentenoic acid,2-amino-5-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,2-amino-5-bromo-
• (Z)-2-amino-5-bromopent-4-enoic acid
• 5-Brom-2-amino-4-pentensaeure
• AC1NS6FS
• NSC21941
• NSC-21941
• 5452-24-4
• DTXSID40417870

• Inchi： 1S/C5H8BrNO2/c6-3-1-2-4(7)5(8)9/h1,3-4H,2,7H2,(H,8,9)/b3-1-
• InChI Key： XVYWAQBLYWQUNU-IWQZZHSRSA-N
• SMILES： Br/C=C\CC(C(=O)O)N

Computed Properties

• Exact Mass: 192.97384
• Monoisotopic Mass: 192.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.9

Experimental Properties

• Density: 1.664
• Boiling Point: 296.6°Cat760mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.566
• PSA: 63.32
• LogP: 1.39730